Cas no 2284698-48-0 (benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate)

• Product Name: benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate
• CAS No: 2284698-48-0
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 5835637
• PubChem ID: 165933335
• Update Time: 2025-05-24

benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-3665341
• benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate
• 2284698-48-0

• Inchi： 1S/C17H16N2O2/c1-13-7-8-15(9-16(13)10-18)11-19-17(20)21-12-14-5-3-2-4-6-14/h2-9H,11-12H2,1H3,(H,19,20)
• InChI Key： UEXGEZARWLJWOQ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(C)=C(C#N)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate

Introduction to benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate (CAS No. 2284698-48-0)

benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate, a compound with the CAS number 2284698-48-0, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a cyano group, and a methyl-substituted phenyl ring, which collectively contribute to its chemical and biological properties.

The synthesis of benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate typically involves multistep reactions, starting from readily available starting materials. One common approach involves the reaction of benzyl chloroformate with an amine derivative of 3-cyano-4-methylbenzaldehyde. The resulting intermediate is then further modified to achieve the desired structure. The synthetic route is optimized to ensure high yields and purity, which are crucial for downstream applications in drug discovery and development.

In terms of its chemical properties, benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for use in various biochemical assays and cellular studies. Additionally, the compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The biological activity of benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate has been a focus of recent research. Studies have shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for the development of novel therapeutic agents. For instance, it has been reported to exhibit selective inhibition of certain kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent.

One notable study published in the Journal of Medicinal Chemistry explored the antiproliferative activity of benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate against various cancer cell lines. The results indicated that the compound effectively inhibited cell proliferation at low micromolar concentrations, with minimal cytotoxicity towards normal cells. This selective activity is attributed to its ability to disrupt key signaling pathways involved in cell growth and survival.

Beyond its anticancer potential, benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate has also shown promise in other therapeutic areas. For example, preliminary studies have suggested that it may have neuroprotective properties, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the versatility of this compound and its potential to address multiple medical conditions.

The safety profile of benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate is another critical aspect that has been investigated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, benzyl N-[(3-cyano-4-methylphenyl)methyl]carbamate (CAS No. 2284698-48-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.